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Compound of Interest

Compound Name: 1-Boc-5-Aminoindole

Cat. No.: B065432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Boc-5-aminoindole, a key intermediate in pharmaceutical research and
organic synthesis.[1] Due to its role in the development of novel bioactive compounds,
including those with anti-cancer and anti-inflammatory properties, a thorough understanding of
its safe handling is paramount for all laboratory personnel.[1]

Physicochemical and Hazard Information

While detailed toxicological data such as LD50 values are not readily available in the provided
search results, the existing information allows for a clear qualitative and semi-quantitative
assessment of the risks associated with 1-Boc-5-aminoindole.

Physical and Chemical Properties
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Property Value Source
Chemical Formula C13H16N202 [1112]
Molecular Weight 232.28 g/mol [11[2][3]
Off-white to light brown powder
Appearance or white crystal with a faint [1]
ammonia odor.
Melting Point 85-88°C
Boiling Point 384.1 £ 34.0 °C at 760 mmHg [2][4]
Density 1.16 + 0.1 g/cm3
Soluble in organic solvents
Solubility such as dimethyl sulfoxide
(DMSO) and chloroform.
Flash Point 186.128 °C [2]

Hazard Identification and Classification

1-Boc-5-aminoindole is classified as an irritant and may cause respiratory irritation.[3] The

following table summarizes the GHS hazard statements associated with this compound.

Hazard Class

GHS Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation.[3]

Specific Target Organ Toxicity - Single Exposure

H335: May cause respiratory irritation.[3]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling 1-Boc-5-aminoindole to

determine the appropriate level of PPE. The following are general recommendations:

PPE

Specification

Eye Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH approved eye protection.[5]

Hand Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique to avoid skin contact. Dispose of
contaminated gloves after use in accordance
with applicable laws and good laboratory

practices.[5]

Body Protection

Protective clothing should be worn.

Respiratory Protection

Use only in a well-ventilated area.[4] If
engineering controls are not sufficient, a
NIOSH/MSHA or European Standard EN 149

approved respirator may be necessary.[6]

Engineering Controls

Control Description
Work in a well-ventilated area.[4] Use of a
Ventilation chemical fume hood is recommended to control

exposure to dust and vapors.

Eyewash Stations and Safety Showers

Ensure that eyewash stations and safety

showers are close to the workstation location.[6]

Storage
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Condition Recommendation
Store in a cool place.[5] Some suppliers
Temperature
recommend storage at 0-8°C.[1]
Keep container tightly closed in a dry and well-
] ventilated place.[5][6][7] Containers which are
Container

opened must be carefully resealed and kept

upright to prevent leakage.[5]

Incompatibilities

Store away from strong oxidizing agents and

strong acids.[7]

Emergency Procedures

In the event of an accidental exposure or spill,

First-Aid Measures

the following procedures should be followed.

Exposure Route

First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact

Flush eyes with water as a precaution.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]

Spill and Leak Procedures
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Action Procedure

Containment Contain spillage.[5]

Collect with an electrically protected vacuum

cleaner or by wet-brushing and place in a
Cleanup _ _ _ _
suitable, closed container for disposal.[5] Avoid

dust formation.[7]

Prevent further leakage or spillage if safe to do

Environmental Precautions )
s0. Do not let product enter drains.[5]

Experimental Protocols and Methodologies

Detailed experimental protocols for the determination of toxicological properties of 1-Boc-5-
aminoindole are not publicly available. The hazard information presented in this guide is
based on data from suppliers and chemical databases. Researchers planning to conduct their
own safety assessments should adhere to established OECD or EPA guidelines for chemical

testing.

Visualizations
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-Boc-5-

aminoindole in a laboratory setting.
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Caption: Workflow for the safe handling of 1-Boc-5-aminoindole.
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Potential Hazardous Reactions

This diagram illustrates the potential for hazardous reactions based on the known
incompatibilities of 1-Boc-5-aminoindole.

1-Boc-5-aminoindole

Incompatible Materials :
Potential for
Strong Acids Hazardous Reaction
(e.g., vigorous reaction, decomposition)

Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Potential hazardous reactions of 1-Boc-5-aminoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [1-Boc-5-aminoindole: A Technical Guide to Safe
Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065432#safety-and-handling-precautions-for-1-boc-
5-aminoindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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